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Compound of Interest

Compound Name:
5-bromo-N,N,4-trimethyl-1,3-

thiazol-2-amine

CAS No.: 874508-77-7

Cat. No.: B1444524

Get Quote

The 1,3-thiazole ring is a cornerstone heterocyclic motif in medicinal chemistry, renowned for

its presence in a wide array of pharmacologically active compounds.[1][2] Its unique electronic

properties and ability to engage in various non-covalent interactions make it a privileged

scaffold in drug design. The 2-aminothiazole derivative, in particular, serves as a critical

building block for agents targeting a spectrum of diseases. The strategic functionalization of

this core allows for the fine-tuning of a molecule's physicochemical properties and biological

activity.

This guide focuses on the chemical properties of a specific, highly functionalized derivative: 5-
bromo-N,N,4-trimethyl-1,3-thiazol-2-amine. While direct experimental data for this exact

compound is not extensively documented in public literature, we can construct a robust

technical profile by analyzing its closest structural analogue, 5-bromo-4-methyl-1,3-thiazol-2-

amine, and applying established principles of physical organic chemistry. The key structural

features—a bromine atom at the 5-position, a methyl group at the 4-position, and an N,N-

dimethylamino group at the 2-position—each impart distinct characteristics that govern the

molecule's reactivity, stability, and potential utility in synthetic and medicinal chemistry. The
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bromine atom, in particular, serves as a versatile synthetic handle for introducing further

molecular complexity through cross-coupling reactions.

This document provides a comprehensive overview of the predicted physicochemical

properties, a proposed synthetic pathway with mechanistic considerations, an analysis of

expected reactivity and spectroscopic signatures, and insights into its potential applications for

researchers and drug development professionals.

Physicochemical Properties: A Comparative
Analysis
To understand the properties of the target compound, we compare the known data for its

primary amine analogue, 5-bromo-4-methyl-1,3-thiazol-2-amine, with the predicted properties

of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine. The addition of two methyl groups to the

exocyclic amine is expected to increase the molecular weight and lipophilicity (LogP), while

eliminating the hydrogen bond donor capability of the amino group.
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Property
5-bromo-4-methyl-
1,3-thiazol-2-amine
(Analogue)

5-bromo-N,N,4-
trimethyl-1,3-
thiazol-2-amine
(Target)

Justification for
Prediction

CAS Number 3034-57-9[3] Not Available

The target compound

is not widely

cataloged.

Molecular Formula C₄H₅BrN₂S C₆H₁₀BrN₂S
Addition of two CH₂

groups.

Molecular Weight 193.06 g/mol 221.12 g/mol
Calculated based on

the molecular formula.

Appearance Solid
Predicted to be a solid

or a high-boiling oil

Increased molecular

weight and van der

Waals forces.

Hydrogen Bond Donor

Count
1[3] 0

The primary amine is

replaced by a tertiary

amine.

Hydrogen Bond

Acceptor Count
3[3] 3

The two nitrogen

atoms and the sulfur

atom can act as

acceptors.

Predicted LogP 2.0[3] ~2.8-3.1

Addition of two methyl

groups increases

lipophilicity.

Topological Polar

Surface Area
67.2 Å²[3] ~50-60 Å²

The TPSA is expected

to decrease slightly

due to the shielding of

the nitrogen lone pair

by methyl groups.
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Synthesis and Mechanistic Insights: A Proposed
Pathway
The synthesis of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine can be logically approached

through a multi-step sequence starting from readily available materials. The core strategy

involves the construction of the thiazole ring, followed by sequential functionalization.

Proposed Synthetic Workflow

Step 1: Hantzsch Thiazole Synthesis

Step 2: Electrophilic Bromination

Step 3: N,N-Dimethylation

Thiourea

2-Amino-4-methylthiazoleReflux in Ethanol

3-Chloro-2-butanone

2-Amino-4-methylthiazole

Br₂ in Acetic Acid

2-Amino-5-bromo-4-methylthiazole 2-Amino-5-bromo-4-methylthiazole

Formaldehyde / Formic Acid
(Eschweiler-Clarke)

5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

Click to download full resolution via product page

Caption: Proposed three-step synthesis of the target compound.

Detailed Experimental Protocol and Rationale
Step 1: Hantzsch Thiazole Synthesis of 2-Amino-4-methylthiazole

Protocol: To a solution of thiourea (1.0 eq) in ethanol, add 3-chloro-2-butanone (1.0 eq).

Heat the mixture to reflux for 2-4 hours. Monitor the reaction by TLC until the starting

materials are consumed. Cool the reaction to room temperature, and neutralize with a

base such as aqueous sodium bicarbonate. The resulting precipitate can be filtered and

recrystallized to yield 2-amino-4-methylthiazole.
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Causality: This classic condensation reaction is a reliable method for forming the 2-

aminothiazole core.[1] Thiourea acts as the nitrogen and sulfur source (a C-S-N fragment),

while the α-haloketone provides the remaining carbon atoms. The reaction proceeds via

nucleophilic attack of the sulfur atom on the carbon bearing the halogen, followed by

intramolecular cyclization and dehydration.

Step 2: Electrophilic Bromination at the C5-Position

Protocol: Dissolve the 2-amino-4-methylthiazole (1.0 eq) from Step 1 in a suitable solvent

like glacial acetic acid or chloroform.[4] Add a solution of bromine (1.0-1.1 eq) in the same

solvent dropwise at 0-10 °C. Allow the reaction to stir at room temperature for 1-2 hours.

The product, 5-bromo-4-methyl-1,3-thiazol-2-amine, often precipitates as its hydrobromide

salt and can be collected by filtration.

Causality: The thiazole ring is an electron-rich heterocycle, making it susceptible to

electrophilic substitution. The C5 position is the most electron-rich and sterically

accessible site, directing bromination to this position. The amino group at C2 is a strong

activating group, further enhancing the reactivity of the ring. Using a slight excess of

bromine ensures complete conversion.

Step 3: Reductive N,N-Dimethylation (Eschweiler-Clarke Reaction)

Protocol: To a flask containing 5-bromo-4-methyl-1,3-thiazol-2-amine (1.0 eq), add an

excess of aqueous formaldehyde (2.5-3.0 eq) and formic acid (2.5-3.0 eq). Heat the

mixture to 80-100 °C for 4-8 hours. Gas evolution (CO₂) will be observed. After cooling,

make the reaction mixture basic with NaOH solution and extract the product with an

organic solvent like ethyl acetate or dichloromethane. The organic layers can then be dried

and concentrated to yield the final product.

Causality: The Eschweiler-Clarke reaction is a classic and effective method for the

exhaustive methylation of a primary amine without the risk of forming a quaternary

ammonium salt. Formaldehyde forms an iminium ion with the primary amine, which is then

reduced by formic acid (acting as a hydride source). The process repeats to form the

tertiary amine. This one-pot procedure is often high-yielding and avoids the use of

hazardous alkylating agents like methyl iodide.
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Reactivity and Spectroscopic Analysis
Chemical Reactivity
The reactivity of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is dominated by the C5-bromo

substituent, which is a prime site for transition-metal-catalyzed cross-coupling reactions. This

allows for the facile introduction of aryl, heteroaryl, alkyl, or alkyne groups, making it a valuable

intermediate for building molecular diversity.

Suzuki Coupling: Reaction with an arylboronic acid in the presence of a palladium catalyst

(e.g., Pd(PPh₃)₄) and a base (e.g., K₂CO₃) would replace the bromine with an aryl group.

Buchwald-Hartwig Amination: Coupling with a primary or secondary amine using a palladium

or copper catalyst would form a C-N bond, leading to 5-amino-thiazole derivatives.

Sonogashira Coupling: Reaction with a terminal alkyne catalyzed by palladium and copper

salts would install an alkynyl substituent at the C5 position.

Suzuki Coupling

Sonogashira Coupling

5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

5-Aryl Derivative
Suzuki Coupling

5-Alkynyl Derivative

Sonogashira Coupling

Ar-B(OH)₂ Pd Catalyst, Base

R-C≡C-H Pd/Cu Catalyst, Base

Click to download full resolution via product page
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Caption: Key cross-coupling reactions at the C5-bromo position.

Predicted Spectroscopic Data
While experimental spectra are unavailable, the key features can be reliably predicted.

¹H NMR:

A singlet integrating to 6 protons around δ 3.0-3.3 ppm, corresponding to the two

equivalent methyl groups of the N,N-dimethylamino moiety.

A singlet integrating to 3 protons around δ 2.2-2.5 ppm for the C4-methyl group. The exact

shift would be influenced by the adjacent bromine and sulfur atoms.

¹³C NMR:

Distinct signals for the C2, C4, and C5 carbons of the thiazole ring. The C5 carbon directly

attached to bromine would appear at a characteristic upfield shift compared to its non-

brominated counterpart.

Signals for the C4-methyl and the N,N-dimethyl carbons.

Mass Spectrometry (ESI-MS):

The most critical feature would be a distinctive isotopic pattern for the molecular ion

[M+H]⁺ due to the presence of bromine. Natural bromine consists of two major isotopes,

⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in a nearly 1:1 ratio. This will result in two peaks for the

molecular ion (e.g., at m/z 221 and 223) with almost equal intensity, which is a definitive

confirmation of a single bromine atom in the molecule.[5] Predicted fragmentation might

involve the loss of methyl groups or cleavage of the thiazole ring.[5]

Potential Applications in Drug Discovery
The 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine structure is a promising scaffold for drug

discovery for several reasons:

Bioisosteric Replacement: The 2-(dimethylamino)thiazole group can act as a bioisostere for

other functionalities, improving metabolic stability or cell permeability.
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Scaffold for Library Synthesis: As detailed in the reactivity section, the C5-bromo position is

an ideal attachment point for generating large libraries of diverse analogues for high-

throughput screening.

Proven Pharmacophore: The broader class of substituted 2-aminothiazoles has

demonstrated a wide range of biological activities, including antimicrobial, anticancer, and

anti-inflammatory properties.[2][6][7] The specific substitutions on this molecule provide a

unique entry point for exploring new chemical space within this established pharmacophore.

Safety Information
No specific safety data exists for 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine. However,

based on the data for its close analogue, 5-bromo-4-methyl-1,3-thiazol-2-amine, appropriate

precautions must be taken. The analogue is classified as harmful if swallowed and can cause

serious eye damage.[3]

Hazard Codes: H302 (Harmful if swallowed), H318 (Causes serious eye damage).

Precautionary Codes: P280 (Wear protective gloves/eye protection), P305 + P351 + P338

(IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing).

It is imperative to handle this compound in a well-ventilated fume hood using appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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